Cas no 57774-36-4 (4-(4-Chlorophenyl)benzonitrile)

• Product Name: 4-(4-Chlorophenyl)benzonitrile
• CAS No: 57774-36-4
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• MDL: MFCD05980153
• CID: 57187
• PubChem ID: 1394308
• Update Time: 2025-10-14

4-(4-Chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
• 4-(4-chlorophenyl)benzonitrile
• 4'-chloro[1,1'-biphenyl]-4-carbonitrile
• 4'-CHLORO-4-CYANOBIPHENYL
• 4-(4'-chlorophenyl)benzonitrile
• 4'-chloro-(1,1'-biphenyl)-4-carbonitrile
• 4'-chloro-biphenyl-4-carbonitrile
• 4-cyano-4'-chlorobiphenyl
• CS-0192392
• MFCD05980153
• AKOS002683481
• DVLCPRBAOHXYIQ-UHFFFAOYSA-N
• DTXSID50362746
• E89814
• 4-(4-chlorophenyl)benzenecarbonitrile
• A831595
• 57774-36-4
• BB 0222994
• BS-28921
• FT-0654704
• 4'-chlorobiphenyl-4-carbonitrile
• SCHEMBL4446050
• DB-412183
• 4-(4-Chlorophenyl)benzonitrile

• MDL： MFCD05980153
• Inchi： 1S/C13H8ClN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
• InChI Key： DVLCPRBAOHXYIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 213.03500
• Monoisotopic Mass: 213.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.628
• PSA: 23.79000
• LogP: 3.87868

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles